N-(2,4-dimethoxyphenyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C22H26N4O6/c1-6-13-11-23-20-18(19(13)32-7-2)21(28)26(22(29)25(20)3)12-17(27)24-15-9-8-14(30-4)10-16(15)31-5/h8-11H,6-7,12H2,1-5H3,(H,24,27)
• InChI Key: VGGFTJZLXXEXNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H26N4O6
• Molecular Weight: 442.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H26N4O6 and its molecular weight is 442.472. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

• Oxidative Radical Cyclization : The compound has potential use in chemical synthesis processes, such as oxidative radical cyclization for creating complex organic structures. This process is crucial for synthesizing erythrinanes, which have applications in natural product synthesis and potentially medicinal chemistry (Shiho Chikaoka et al., 2003).

• Heterocyclic Derivatives : It can serve as a precursor or analogue in synthesizing heterocyclic derivatives, as explored in various studies. These derivatives hold significance in developing new drugs with potential anti-inflammatory, analgesic, and anticancer properties (A. Abu‐Hashem et al., 2020).

• Radioligand Imaging : Analogues of this compound have been utilized in radioligand imaging studies, notably in synthesizing selective ligands for imaging translocator proteins with positron emission tomography (PET). This application is critical for advancing diagnostic imaging in neurology and oncology (F. Dollé et al., 2008).

• Antimicrobial Agents : Similar compounds have been synthesized and evaluated as antimicrobial agents, suggesting potential applications in developing new antibiotics or antifungal drugs. The search for novel antimicrobial agents is crucial in addressing the growing issue of antibiotic resistance (A. Hossan et al., 2012).

• Anticancer Research : Compounds with structural similarities have been synthesized and tested for their anticancer activities. This research area is vital for discovering new therapeutic agents against various cancer types, highlighting the importance of such compounds in medicinal chemistry and oncology (M. M. Al-Sanea et al., 2020).